Cas no 2599-72-6 (1-(pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol)

• Product Name: 1-(pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol
• CAS No: 2599-72-6
• MF: C₃H₅F₅OS
• MW: 184.128217458725
• CID: 259928
• PubChem ID: 55250740
• Update Time: 2025-06-08

1-(pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol Chemical and Physical Properties

Names and Identifiers

• Sulfur,pentafluoro(2-oxopropyl)-, (OC-6-21)-
• 1-(pentafluoro-λ⁶-sulfanyl)propan-2-one
• (Pentafluorschwefel)-aceton
• 1-pentafluorosulfanylpropan-2-one
• AC1L7FMT
• Acetone, pentafluorosulfanyl
• Acetonylschwefelpentafluorid
• NSC340054
• 1-(pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol
• (2-Oxopropyl)pentafluorosulfur(VI)
• 2599-72-6
• DHRUHEYRVALBNO-UHFFFAOYSA-N
• NSC-340054
• Sulfur, pentafluoro(2-oxopropyl)-, (OC-6-21)-
• DTXSID60319125
• 1-(pentafluoro-lambda6-sulfanyl)propan-2-one

• Inchi： 1S/C3H5F5OS/c1-3(9)2-10(4,5,6,7)8/h2H2,1H3
• InChI Key： DHRUHEYRVALBNO-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 183.99815
• Monoisotopic Mass: 183.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07
• LogP: 2.87390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol

Comprehensive Overview of 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol (CAS No. 2599-72-6)

1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol (CAS No. 2599-72-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. The compound features a pentafluoro-lambda6-sulfanyl group, which contributes to its high reactivity and stability under various conditions. Researchers and industry professionals are increasingly exploring its use in green chemistry and sustainable synthesis, aligning with the global push toward environmentally friendly alternatives.

The molecular structure of 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol includes a prop-1-en-2-ol backbone, which is a versatile functional group in organic synthesis. This structure allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and electrophilic additions. Its fluorinated sulfanyl moiety is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, making it a candidate for drug discovery and material science applications.

In the context of AI-driven drug design and computational chemistry, 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol has been studied for its potential as a building block in the development of novel therapeutics. The compound's ability to modulate electronic and steric properties makes it valuable for structure-activity relationship (SAR) studies. Additionally, its compatibility with high-throughput screening techniques has positioned it as a promising candidate for pharmaceutical innovation.

From an industrial perspective, the demand for fluorinated compounds like 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol is rising due to their applications in specialty chemicals and advanced materials. The compound's thermal stability and resistance to degradation make it suitable for use in high-performance coatings and electronic materials. Furthermore, its role in catalysis and polymer chemistry is being actively investigated, with studies highlighting its potential to improve reaction efficiencies and product yields.

Environmental and safety considerations are paramount when working with 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol. While the compound is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Recent advancements in green synthesis have focused on minimizing waste and reducing the environmental footprint of fluorinated compounds, aligning with sustainable development goals (SDGs).

In summary, 1-(Pentafluoro-lambda6-sulfanyl)prop-1-en-2-ol (CAS No. 2599-72-6) represents a fascinating area of research with broad implications for pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity profile make it a valuable tool for scientists and engineers seeking to innovate in these fields. As the demand for sustainable and high-performance chemicals grows, this compound is poised to play a pivotal role in shaping the future of chemical innovation.